Cas no 61209-44-7 (Cyclopentanone, 2,5-dibromo-, cis-)
61209-44-7 structure
Product Name:Cyclopentanone, 2,5-dibromo-, cis-
CAS No:61209-44-7
MF:C5H6Br2O
MW:241.908540248871
CID:488298
PubChem ID:643069
Update Time:2025-04-19
Cyclopentanone, 2,5-dibromo-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2,5-dibromo-, cis-
- 61209-44-7
- InChI=1/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4
- (2R,5S)-2,5-dibromocyclopentanone
- cyclopentanone, 2,5-dibromo-, (2R,5S)-
- DTXSID70349110
-
- Inchi： 1S/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4+
- InChI Key： NCQGXAFVNKDKRW-ZXZARUISSA-N
- SMILES： Br[C@H]1C([C@H](CC1)Br)=O
Computed Properties
- Exact Mass: 239.87848
- Monoisotopic Mass: 239.87854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclopentanone, 2,5-dibromo-, cis- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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